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Compound of Interest

Compound Name: 1-Dodecanol

Cat. No.: B089629

Lauryl alcohol, a versatile fatty alcohol, is a cornerstone ingredient in a multitude of
applications, from personal care products to pharmaceuticals. This guide provides an in-depth
analysis of its chemical properties, common nomenclature in research, synthesis, and key
applications, tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Nomenclature

Lauryl alcohol is an organic compound with the chemical formula C12H260.[1] In scientific
literature and commercial applications, it is known by a variety of names. A comprehensive
understanding of this nomenclature is crucial for accurate literature review and material
sourcing.

Common Names and Synonyms in Research:
o Systematic IUPAC Name: Dodecan-1-ol[1][2][3]
e Common Names: Lauryl alcohol, Dodecyl alcohol[2][3][4]

e Other Synonyms: Alcohol C12, Lauric alcohol, Laurinic alcohol, 1-Hydroxydodecane,
Undecyl carbinol.[3][5][6][7]

The multiplicity of names underscores the importance of using a standard identifier in research,
with the CAS number being the most reliable.

Table 1: Chemical Identifiers for Lauryl Alcohol
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Identifier Value

CAS Number 112-53-8[1][2]

EC Number 203-982-0[1][8]

PubChem CID 8193|[2]

ChEBI ID 28878[2]

InChl Key LQZZUXJIYWNFBMV-UHFFFAOYSA-N[2]

Physicochemical Properties

Lauryl alcohol is a colorless, water-insoluble solid at room temperature with a characteristic

floral odor.[2][3][9] Its physical and chemical properties are pivotal to its function in various

formulations.

Table 2: Physicochemical Data of Lauryl Alcohol

Property Value Reference
Molecular Formula C12H260 [1][2]

Molar Mass 186.33 g/mol [2][8]
Appearance Colorless solid or waxy (2]

substance

Melting Point 24 °C (75 °F; 297 K) [21[3][9]
Boiling Point 259 °C (498 °F; 532 K) [21[81[9]
Density 0.8309 g/cms3 [2][8]

Solubility in water

0.004 g/L

[2](8]

Solubility in other solvents

Soluble in ethanol and diethyl
ether

[2]

Flash Point

127 °C (261 °F; 400 K)

[2]
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Synthesis and Production

Industrially, lauryl alcohol is primarily derived from the reduction of fatty acids from palm kernel

oil or coconut oil.[2][3][9] It can also be produced synthetically through the Ziegler process.[7]

For laboratory-scale synthesis, several methods are documented. A classic and often cited

method is the Bouveault-Blanc reduction of ethyl laurate.[2][10]

Experimental Protocol: Bouveault-Blanc Reduction of
Ethyl Laurate

This protocol is adapted from established literature for the synthesis of lauryl alcohol.

Materials:

Sodium (Na)

Dry toluene

Ethyl laurate (C14H28032)
Absolute ethanol (C2HsOH)
Diethyl ether ((C2H5)20)

Apparatus: Three-necked flask, mechanical stirrer, reflux condenser, separatory funnel.

Procedure:

Preparation of Sodium Dispersion: In a three-necked flask equipped with a mechanical stirrer
and a reflux condenser, place 70 g of sodium and 200 cc of dry toluene. Heat the flask until
the sodium melts. Stir vigorously to create a fine dispersion of sodium, then allow it to cool
while continuing to stir.[10]

Reduction Reaction: Once the sodium dispersion has cooled to approximately 60°C, add a
solution of 114 g of ethyl laurate in 150 cc of absolute ethanol from a separatory funnel,
followed by an additional 500 cc of absolute ethanol. The addition should be rapid, typically
within 2-3 minutes.[10]
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o Completion and Work-up: After the initial vigorous reaction subsides, heat the flask on a
steam bath until all the sodium has dissolved.[10]

» Removal of Volatiles: Steam distill the mixture to remove toluene and ethyl alcohol.[10]

e Washing: Transfer the hot reaction mixture to a separatory funnel and wash it three times
with 200 cc portions of hot water to remove sodium laurate.[10]

o Extraction and Purification: Cool the mixture and extract the lauryl alcohol with diethyl ether.
Evaporate the ether and distill the crude lauryl alcohol under reduced pressure. The final
product typically boils at 143-146°C at 18 mm Hg.[10]

Removed Toluene & Ethanol
. remored [ sogium Laurate
R —
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Bouveault-Blanc Reduction Workflow for Lauryl Alcohol Synthesis.

Key Applications in Research and Drug
Development

Lauryl alcohol serves as a versatile building block and functional ingredient in numerous
scientific and industrial applications.

Precursor for Surfactants
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One of the most significant applications of lauryl alcohol is as a precursor for the synthesis of
surfactants.[2][8][9] The most notable of these is sodium lauryl sulfate (SLS), a widely used
anionic surfactant in cleaning products, cosmetics, and as a component in biochemical and
molecular biology research (e.g., in SDS-PAGE).[2] The synthesis involves the sulfation of
lauryl alcohol followed by neutralization with a base.

Lauryl Alcohol

(Dodecan-1-ol)
@—b Lauryl Sulfuric Acid
Sulfur Trioxide Neutralization

(SOs)

Sodium Lauryl Sulfate
(SLS)

Sodium Hydroxide

(NaOH) Water
(H20)

Click to download full resolution via product page
Synthesis Pathway of Sodium Lauryl Sulfate (SLS) from Lauryl Alcohol.

Role in Formulations

In the pharmaceutical and cosmetic industries, lauryl alcohol is valued for its properties as an
emollient, emulsifier, and viscosity-controlling agent.[1][11]

o Emollient: It softens and soothes the skin by forming a protective layer that helps to lock in
moisture.[1] This property is crucial in the formulation of creams, lotions, and ointments.

o Emulsifier: Lauryl alcohol helps to stabilize emulsions by preventing the separation of oil and
water phases, which is essential for the texture and stability of many topical drug delivery
systems.[1][11]

 Viscosity Modifier: It is used to thicken formulations, contributing to the desired consistency
and feel of products.[1]

Chemical Intermediate
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Lauryl alcohol is a precursor to other important chemical compounds. For instance, it can be
oxidized to produce dodecanal (lauryl aldehyde), a significant fragrance component.[2][3] It is
also used to synthesize 1-bromododecane, an alkylating agent employed to enhance the
lipophilicity of organic molecules.[2]

Safety and Handling

Lauryl alcohol is generally considered safe for use in cosmetic and pharmaceutical formulations
at typical concentrations.[1] It is a fatty alcohol and, unlike short-chain alcohols, is not drying to
the skin.[1] However, it can cause skin irritation in some individuals.[2] It is also noted to be
harmful to marine organisms.[2][9] Standard laboratory safety protocols should be followed
when handling lauryl alcohol, including the use of personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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names-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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